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Compound of Interest |

Compound Name: 4-(4-Methylphenyl)cyclohexanone
CAS No.: 40503-90-0
Cat. No.: B1590761
Get Quote
. J

Executive Summary

This technical guide provides a comprehensive safety and handling profile for 4-(4-
Methylphenyl)cyclohexanone, a functionalized cyclohexane derivative often used as an
intermediate in the synthesis of liquid crystals and pharmaceutical compounds.

Critical Distinction: Researchers must distinguish this compound from Cyclohexanone (CAS
108-94-1) and 4-Methylcyclohexanone (CAS 589-92-4). Unlike its lower molecular weight
analogs, which are volatile, flammable liquids, 4-(4-Methylphenyl)cyclohexanone is a solid
with a significantly higher flash point and lower vapor pressure. While currently not classified as
hazardous under GHS by major suppliers (e.g., TCI Chemicals), it should be treated with the
"Precautionary Principle" applicable to all research chemicals with limited toxicological data.

Chemical Identity & Physicochemical Properties[2]

[3][4][5][6]1[7][8][9][10][11][12]
Chemical Structure & Identifiers[5][8]

o |[UPAC Name: 4-(4-Methylphenyl)cyclohexan-1-one[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1590761#bc-rfq
https://www.benchchem.com/product/b1590761/docs?utm_src=pdf-body#health-and-safety-technical-guide-4-4-methylphenyl-cyclohexanone
https://www.benchchem.com/product/b1590761/docs?utm_src=pdf-body#health-and-safety-technical-guide-4-4-methylphenyl-cyclohexanone
https://www.benchchem.com/product/b1590761/docs?utm_src=pdf-body#health-and-safety-technical-guide-4-4-methylphenyl-cyclohexanone
https://pubchemlite.lcsb.uni.lu/e/compound/14549255
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula: C13H160[2][1]
e Molecular Weight: 188.27 g/mol

« SMILES: CC1=CC=C(C=C1)C2CCC(=0)CC2[3][1]

Key Physicochemical Data

The following data consolidates experimental and predicted values to guide engineering

controls.
Property Value Source/Note
Physical State Solid (Powder or Crystals) TCI Chemicals [1]
Color White to almost white TCI Chemicals [1]
Melting Point 49.0-53.0 °C Experimental [1]
Boiling Point ~313.9 °C (at 760 mmHg) Predicted [2]
Flash Point ~133 °C Predicted [2]
Density ~1.026 g/cm3 Predicted [2]
Solubility §0Iuble in Methanol; Insoluble Experimental [1]

in water

Vapor Pressure Negligible at 25°C Inferred from MP/BP

Hazard Identification & Toxicology
GHS Classification

According to Regulation (EC) No 1272/2008 and data from primary suppliers, this substance is
Not Classified as hazardous.

» Signal Word: None
e Hazard Statements: None

e Precautionary Statements: None
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Toxicological Assessment (Read-Across Analysis)

While specific LD50 data for CAS 40503-90-0 is limited, the following potential risks are
inferred based on structural analogs (Cyclohexanone derivatives):

o Acute Toxicity: Likely low. Higher molecular weight typically reduces bioavailability compared
to volatile ketones.

o Skin/Eye Contact: Mechanical irritation from dust is the primary concern. As a ketone, mild
chemical irritation cannot be ruled out upon prolonged contact.

o Sensitization: No specific data available. Treat as a potential sensitizer until proven
otherwise.

Safe Handling & Exposure Controls
Engineering Controls

Despite the "Not Classified" status, the generation of dusts during weighing or transfer requires
control measures to prevent inhalation.

e Primary Control: Weigh and transfer inside a Chemical Fume Hood or use a Powder
Containment Enclosure.

o Ventilation: Ensure general laboratory ventilation (minimum 10 air changes per hour).

Personal Protective Equipment (PPE) Matrix
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PPE Type

Specification

Rationale

Gloves

Nitrile (0.11 mm thickness

min.)

Provides adequate barrier

against solid contact.

Eye Protection

Safety Glasses with Side
Shields

Prevents mechanical irritation

from dust.

Respiratory

N95/P2 Dust Mask (if outside
hood)

Necessary only if dust
formation is visible and
engineering controls are

absent.

Body

Standard Lab Coat

Prevents contamination of

personal clothing.

Handling Workflow Visualization

The following diagram outlines the decision logic for handling this substance safely in a

research setting.
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Start: Handling 4-(4-Methylphenyl)cyclohexanone

Is the substance in Solid or Solution form?

Solid (Powder/Crystal) Solution (Dissolved in Solvent)

Yes (Weighing/Transfer)No (Sealed Container) R

efer to Solvent SDS
Use Fume Hood / Weighing Enclosure Benchtop with Nitrile Gloves & Glasses Standard Solvent Safety (Flammability/Toxicity)

Click to download full resolution via product page

Figure 1: Operational decision tree for handling 4-(4-Methylphenyl)cyclohexanone,
prioritizing dust control for solids and solvent safety for solutions.

Emergency Response Protocols
Spill Management (Solid)

 |solate: Mark the area. Unnecessary personnel should move upwind.
o Protect: Don safety glasses and nitrile gloves. Wear a dust mask if powder is airborne.

» Contain: Do not dry sweep. Use a HEPA vacuum or wet-wiping method (damp paper towels)
to avoid generating dust.
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» Disposal: Place waste in a sealed container labeled "Non-Hazardous Solid Chemical Waste"
(unless mixed with hazardous solvents).

First Aid Measures

 Inhalation: Move victim to fresh air. If breathing is difficult, seek medical attention.
o Skin Contact: Wash with soap and water. Remove contaminated clothing.[4]

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[4]
e Ingestion: Rinse mouth. Do NOT induce vomiting. Get medical advice if feeling unwell.

Fire Fighting

e Flash Point: ~133 °C (Combustible, but not Flammable).

o Extinguishing Media: Water spray, dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[4]

o Specific Hazards: May emit carbon monoxide (CO) and carbon dioxide (COz) upon
combustion.

Synthesis & Application Context

Understanding the workflow helps contextualize safety. This compound is typically synthesized
via the conjugate addition of organometallic reagents to cyclohexenone or through Pd-
catalyzed coupling reactions.

o Risk Context: The final product (CAS 40503-90-0) is significantly less hazardous than the
reagents often used to make it (e.g., p-Tolylboronic acid, Cyclohexenone, or Palladium
catalysts).

 Purification: Often purified by recrystallization from methanol. Ensure residual methanol is
removed, as the solvent introduces flammability risks not inherent to the pure solid.

Storage & Stability
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Temperature: Store at room temperature (<25°C). TCI recommends <15°C for long-term
quality preservation [1].

Light: Store in the dark (amber vials) to prevent potential photo-oxidation.

Incompatibilities: Strong oxidizing agents.[4]

Shelf Life: Stable for >2 years if stored properly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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